Cas no 1643537-28-3 (4-bromo-2，6-bis(methyl-d3)pyridine-3，5-d2)

• Product Name: 4-bromo-2，6-bis(methyl-d3)pyridine-3，5-d2
• CAS No: 1643537-28-3
• MF: C₇H₈BrN
• MW: 186.049120903015
• CID: 5144594
• Update Time: 2025-05-22

4-bromo-2，6-bis(methyl-d3)pyridine-3，5-d2 Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2,6-bis(methyl-d3)pyridine-3,5-d2
• 4-bromo-2，6-bis(methyl-d3)pyridine-3，5-d2

• Inchi： 1S/C7H8BrN/c1-5-3-7(8)4-6(2)9-5/h3-4H,1-2H3
• InChI Key： VTRFAYHJKSKHGY-UHFFFAOYSA-N
• SMILES： BrC1=C([H])C(C([H])([H])[H])=NC(C([H])([H])[H])=C1[H]

Additional information on 4-bromo-2，6-bis(methyl-d3)pyridine-3，5-d2

4-Bromo-2,6-Bis(methyl-d3)Pyridine-3,5-D2: A Comprehensive Overview

4-Bromo-2,6-Bis(methyl-d3)Pyridine-3,5-D2 (CAS No. 1643537-28-3) is a highly specialized compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is a derivative of pyridine, a six-membered aromatic heterocycle with nitrogen at the 1-position. The substitution pattern of this molecule includes a bromine atom at the 4-position and two methyl groups, each deuterated at the 2 and 6 positions. Additionally, the hydrogen atoms at the 3 and 5 positions are replaced with deuterium atoms, making this compound a doubly deuterated derivative.

The synthesis of 4-bromo-2,6-bis(methyl-d3)pyridine-3,5-d2 involves a series of carefully controlled reactions to ensure high purity and isotopic enrichment. Recent advancements in isotopic labeling techniques have enabled researchers to achieve precise control over the placement of deuterium atoms in complex molecules. This level of precision is crucial for applications in nuclear magnetic resonance (NMR) spectroscopy, where deuterium substitution can significantly enhance the clarity of spectral data by eliminating splitting caused by proton-proton interactions.

One of the most notable applications of 4-bromo-2,6-bis(methyl-d3)pyridine-3,5-d2 is in the study of pyridine derivatives as potential building blocks for advanced materials. Pyridine-based compounds are known for their unique electronic properties, making them ideal candidates for applications in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). The bromine substituent at the 4-position introduces electron-withdrawing effects, which can modulate the electronic characteristics of the molecule, making it suitable for various electronic applications.

Recent research has also explored the use of 4-bromo-2,6-bis(methyl-d3)pyridine-3,5-d2 in medicinal chemistry. The deuterated methyl groups and hydrogen atoms provide opportunities for studying metabolic pathways and enzyme interactions using NMR spectroscopy. Deuterium labeling can slow down certain biochemical processes due to kinetic isotope effects (KIEs), offering insights into enzyme mechanisms and drug metabolism. This has led to its use in drug discovery programs targeting enzymes involved in cancer and neurodegenerative diseases.

In addition to its role in research and development, 4-bromo-2,6-bis(methyl-d3)pyridine-3,5-d2 is also utilized as a reference standard in analytical chemistry. Its well-defined isotopic composition makes it an ideal candidate for calibrating mass spectrometry instruments and validating analytical methods. The compound's stability under various experimental conditions further enhances its utility as a reliable reference material.

The development of 4-bromo-2,6-bis(methyl-d3)pyridine-3,5-d2 has been driven by advancements in synthetic methodology and isotopic labeling techniques. Researchers have employed catalytic cross-coupling reactions, such as Suzuki-Miyaura coupling and Buchwald-Hartwig amination, to construct pyridine derivatives with precise substitution patterns. These methods have enabled the synthesis of complex pyridine derivatives with high yields and excellent stereochemical control.

Furthermore, computational chemistry has played a pivotal role in understanding the electronic properties and reactivity of 4-bromo-2,6-bis(methyl-d3)pyridine-3,5-d2. Density functional theory (DFT) calculations have provided insights into the molecule's frontier molecular orbitals (FMOs), which are critical for determining its electronic behavior in various applications. These studies have revealed that the bromine substituent significantly alters the electron density distribution across the pyridine ring, enhancing its ability to participate in π-interactions with other molecules.

Looking ahead, 4-bromo-2,6-bis(methyl-d3)pyridine-3,dtdtdtdt5-dt dt dt dt dt dt dt dt dt dtdtdt dtdt dtdt dtdt dtdt dtdt dtdt dtdt dtdt dtdt dtdt dtdt dtdt dtdt dtdt dtdt dt dt dt dt dt dt dt dt dt dt dtdt is expected to find new applications in areas such as sensors and catalysts. Its unique combination of electronic properties and isotopic labeling makes it a versatile tool for both fundamental research and industrial applications.